Cas no 1270398-30-5 (tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate
• CAS No: 1270398-30-5
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 5997996
• PubChem ID: 165623664
• Update Time: 2025-05-25

tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate
• EN300-1880329
• tert-butyl N-[2-amino-2-(2-chloro-4-hydroxyphenyl)ethyl]carbamate
• 1270398-30-5

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(18)16-7-11(15)9-5-4-8(17)6-10(9)14/h4-6,11,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： WFXWIWJEZCDIGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CNC(=O)OC(C)(C)C)N)O

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate (CAS No. 1270398-30-5) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, often referred to as tert-butyl carbamate derivative, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted phenol derivative. This combination makes it a versatile compound with promising bioactivity.

The structural complexity of tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate lies in its ability to interact with various biological systems. The presence of the tert-butyl group contributes to the compound's stability, while the amino and hydroxyl groups provide opportunities for hydrogen bonding and other intermolecular interactions. Recent studies have highlighted its potential as a bioisostere in medicinal chemistry, where it can be used to replace functional groups in existing drugs to enhance efficacy or reduce toxicity.

One of the most notable advancements involving this compound is its role in the development of selective kinase inhibitors. Researchers have explored its ability to modulate protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. By incorporating tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate into kinase inhibitor designs, scientists have achieved improved potency and selectivity compared to traditional agents.

In addition to its pharmacological applications, this compound has also been studied for its antimicrobial properties. Recent experiments have demonstrated that tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate exhibits potent activity against a range of bacterial and fungal pathogens. This finding underscores its potential as a lead compound for developing new antimicrobial agents, particularly in an era where antibiotic resistance is a growing concern.

The synthesis of tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the preparation of the phenol derivative, followed by nucleophilic substitution to introduce the amino group, and finally, carbamate formation using tert-butanol as a reagent. Optimization of reaction conditions has been critical in achieving high yields and purity levels, making this compound accessible for large-scale studies.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) have been instrumental in confirming the structure and purity of tert-butyl N-2-amino-2-(2-chloro-4-hydroxyphenyl)ethylcarbamate. These methods provide precise data on molecular weight, functional group assignments, and stereochemistry, ensuring that the compound meets rigorous quality standards for use in preclinical studies.

Looking ahead, the future of tert-butyl N